Cas no 98106-17-3 (Difloxacin Standard)

• Product Name: Difloxacin Standard
• CAS No: 98106-17-3
• MF: C₂₁H₁₉F₂N₃O₃
• MW: 399.39067196846
• MDL: MFCD00865975
• CID: 61938
• PubChem ID: 56206
• Update Time: 2025-06-07

Difloxacin Standard Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1-(4-fluorophenyl)-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 6-Fluoro-1-(4-fluorophenyl)-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
• Difloxacin HCl
• Difloxacin
• UNII-5Z7OO9FNFD
• WAKO049-30021
• Difloxacin Standard
• 6-fluoranyl-1-(4-fluorophenyl)-7-(4-methylpiperazin-1-yl)-4-oxidanylidene-quinoline-3-carboxylic acid
• CHEMBL6259
• DIFLOXACIN [MI]
• 6-Fluoro-1-(4-fluorophenyl)-7-(4-methyl-1-piperazinyl)-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
• D07828
• 6-fluoro-1-(4-fluorophenyl)-7-(4-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid
• RKL10076
• FT-0624916
• 3-Quinolinecarboxylic acid, 6-fluoro-1-(4-fluorophenyl)-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-
• DIFLOXACIN [EMA EPAR VETERINARY]
• 6-Fluoro-1-(4-fluorophenyl)-1,4-dihydro-7-(4- methyl-1- piperazinyl)-4-oxo-3- quinolinecarboxylic acid
• AB00923781_04
• ZINC04099034
• NS00000692
• 4-(4-Hydroxy-4-p-tolylpiperidin-1-yl)-1-phenylbutan-1-one
• Difloxacin (INN)
• BCP33408
• NCGC00166308-01
• 6-fluoro-1-(4-fluorophenyl)-7-(4-methylpiperazin-1-yl)-4-oxo-quinoline-3-carboxylic acid;Difluoxacin Hydrochloride
• SCHEMBL148765
• Pulsaflox
• A845811
• 5Z7OO9FNFD
• A 56619
• Difloxacin [INN]
• LS-14845
• A843794
• Q5275450
• CS-0081346
• GTPL10801
• HY-121272
• 3-QUINOLINECARBOXYLIC ACID, 6-FLUORO-1-(4-FLUOROPHENYL) 1,4-DIHYDRO-7-(4-METHYL-1-PIPERAZINYL)-4-OXO-
• 98106-17-3
• DB11511
• NOCJXYPHIIZEHN-UHFFFAOYSA-N
• AKOS005551754
• CHEBI:4537
• 6-fluoro-1-(4-fluorophenyl)-7-(4-methylpiperazin-1-yl)-4-oxo-quinoline-3-carboxylic acid
• 6-FLUORO-1-(P-FLUOROPHENYL)-1,4-DIHYDRO-7-(4-METHYL-1-PIPERAZINYL)-4-OXO-3-QUINOLINECARBOXYLIC ACID
• DTXSID5048348
• AB00923781_02
• A858583
• Dicural
• A-56619
• 3-Quinolinecarboxylic acid,6-fluoro-1-(4-fluorophenyl)-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-
• AC-12060
• Difloxacin (hydrochloride)
• STK618168
• BRD-K73923631-003-01-1
• DB-057711
• SBI-0653373.0001
• BBL010805
• BRD-K73923631-003-02-9

• MDL： MFCD00865975
• Inchi： 1S/C21H19F2N3O3/c1-24-6-8-25(9-7-24)19-11-18-15(10-17(19)23)20(27)16(21(28)29)12-26(18)14-4-2-13(22)3-5-14/h2-5,10-12H,6-9H2,1H3,(H,28,29)
• InChI Key： NOCJXYPHIIZEHN-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C3C=CC(=CC=3)F)C=2C=C1N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 399.13900
• Monoisotopic Mass: 399.13944780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Boiling Point: 595.5°C at 760 mmHg
• PSA: 65.78000
• LogP: 2.72180

Difloxacin Standard Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines